Cas no 2248295-29-4 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-carboxylate
• CAS No: 2248295-29-4
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• CID: 5604841
• PubChem ID: 165732861
• Update Time: 2025-07-19

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525122
• 2248295-29-4
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-carboxylate

• Inchi： 1S/C15H13NO5/c17-13-9-3-1-2-4-10(9)14(18)16(13)21-15(19)11-7-8-5-6-12(11)20-8/h1-4,8,11-12H,5-7H2/t8-,11-,12+/m1/s1
• InChI Key： UPZDXFHNYGHHAS-FXAINCCUSA-N
• SMILES： O1[C@@H]2CC[C@H]1[C@H](C(=O)ON1C(C3C=CC=CC=3C1=O)=O)C2

Computed Properties

• Exact Mass: 287.07937252g/mol
• Monoisotopic Mass: 287.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-carboxylate

Introduction to Rac-1,3-Dioxo-2,3-Dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2248295-29-4)

Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylate, identified by its CAS number 2248295-29-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate architecture of this compound, featuring a fused heterocyclic system and a bicyclic moiety, makes it a subject of extensive study for its pharmacological properties.

The compound's structure is composed of several key functional groups that contribute to its unique chemical and biological characteristics. The presence of an isoindole ring system and a 7-oxabicyclo[2.2.1]heptane moiety introduces specific steric and electronic properties that are crucial for its interaction with biological targets. These features make it a promising candidate for further investigation in drug discovery efforts.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting of specific enzymes and receptors. Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylate has been explored in several preclinical studies for its potential role in inhibiting key enzymes involved in inflammatory and metabolic disorders. Its ability to interact with these targets while maintaining high selectivity has made it a focal point for researchers seeking to develop new treatments for chronic diseases.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can enhance its pharmacological activity and reduce potential side effects. Researchers have been particularly interested in exploring derivatives of this molecule that can exhibit improved solubility and bioavailability. These modifications are essential for ensuring that the compound can reach its target sites effectively within the body.

The synthesis of Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylate presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound on an industrial scale. These advancements are crucial for facilitating further research and development efforts aimed at translating this promising molecule into viable therapeutic options.

Recent studies have also highlighted the compound's potential in combination therapies, where it may be used alongside other agents to achieve synergistic effects. This approach is particularly relevant in the treatment of complex diseases that involve multiple pathological pathways. The ability of Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylate to modulate these pathways makes it an attractive candidate for such combination strategies.

The future prospects for this compound are promising, with ongoing research focused on elucidating its mechanism of action and exploring new applications in various therapeutic areas. As our understanding of biological systems continues to evolve, the potential uses for Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl (1R,2S,4S)-7-oxabicyclo[22.21.11]heptane-carboxylate (CAS No.2248295-29-4) are expected to expand significantly.

In conclusion, Rac-Dioxo-Dihydro-Isoindol-- _{>Rac>,-Dioxy>,-Dihydro>,-Isoindol>,-(s)7-Oxabicyclo[}